Cas no 1089330-47-1 (N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine)

N1-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine is a specialized pyridine derivative featuring a morpholine substituent, nitro group, and trifluoromethyl moiety. Its structural complexity offers unique reactivity, making it valuable in pharmaceutical and agrochemical research. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the morpholine ring contributes to solubility and bioavailability. The nitro group provides a handle for further functionalization, enabling diverse synthetic applications. This compound is particularly useful in the development of biologically active molecules, serving as an intermediate in the synthesis of potential drug candidates or crop protection agents. Its well-defined structure ensures reproducibility in research and industrial applications.
N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine structure
1089330-47-1 structure
Product Name:N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine
CAS No:1089330-47-1
MF:C13H18F3N5O3
MW:349.308932781219
MDL:MFCD11052457
CID:4679586
Update Time:2025-10-28

N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine
    • MDL: MFCD11052457
    • Inchi: 1S/C13H18F3N5O3/c14-13(15,16)9-8-10(20-4-6-24-7-5-20)19-12(11(9)21(22)23)18-3-1-2-17/h8H,1-7,17H2,(H,18,19)
    • InChI Key: AKOFLIUZVCFFEU-UHFFFAOYSA-N
    • SMILES: FC(C1C(=C(NCCCN)N=C(C=1)N1CCOCC1)[N+](=O)[O-])(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 415
  • Topological Polar Surface Area: 109

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 560.8±50.0 °C at 760 mmHg
  • Flash Point: 292.9±30.1 °C
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine Security Information

N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB303176-1 g
N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine, 95%; .
1089330-47-1 95%
1 g
€351.30 2023-07-19
abcr
AB303176-5 g
N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine, 95%; .
1089330-47-1 95%
5 g
€1,058.10 2023-07-19
abcr
AB303176-10 g
N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine, 95%; .
1089330-47-1 95%
10 g
€1,846.50 2023-07-19
abcr
AB303176-1g
N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine, 95%; .
1089330-47-1 95%
1g
€351.30 2025-02-17
abcr
AB303176-5g
N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine, 95%; .
1089330-47-1 95%
5g
€1058.10 2025-02-17
abcr
AB303176-10g
N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine, 95%; .
1089330-47-1 95%
10g
€1846.50 2025-02-17

Additional information on N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine

N1-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine (CAS No. 1089330-47-1): An Overview

N1-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine (CAS No. 1089330-47-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders.

The molecular structure of N1-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine is composed of a morpholine ring, a nitro group, and a trifluoromethyl group, all attached to a pyridine core. These functional groups contribute to the compound's high reactivity and specificity, making it an attractive candidate for drug development.

Recent studies have highlighted the anti-inflammatory properties of N1-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine. In vitro experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. This inhibition is attributed to the compound's interaction with specific signaling pathways involved in inflammation, such as the NF-kB pathway.

In addition to its anti-inflammatory effects, N1-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine has also shown neuroprotective properties. Preclinical studies using animal models of neurodegenerative diseases have indicated that this compound can reduce neuronal damage and improve cognitive function. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N1-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine has been extensively studied to understand its behavior in biological systems. It has been found to exhibit good oral bioavailability and a favorable half-life, which are crucial factors for its use as an oral medication. Furthermore, its low toxicity and minimal side effects make it a promising candidate for long-term therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of N1-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various doses and has demonstrated significant therapeutic effects in patients with inflammatory conditions. These findings have paved the way for further clinical investigations and potential market approval.

The synthesis of N1-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-y l)-propane - 1 , 3 - diamine involves several steps , including the formation of the pyridine core , introduction of the morpholine ring , and attachment of the nitro and trifluoromethyl groups . Advances in synthetic chemistry have made it possible to produce this compound on a large scale with high purity , ensuring consistent quality for both research and commercial applications .

< p > In conclusion , < strong > N< sup > 1 sup > -( 6 - Morpholin - 4 - yl - 3 - nitro - 4 - trifluoromethyl - pyridin - 2 - yl ) - propane - 1 , 3 - diamine strong > ( CAS No . 1089330 - 47 - 1 ) represents a significant advancement in the field of medicinal chemistry . Its unique structural features , combined with its promising therapeutic properties , make it a valuable candidate for further development and potential clinical use . Ongoing research continues to explore new applications and optimize its formulation for maximum efficacy and safety . p >
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited